N,N-diethyl-2-{2-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}acetamide

• IUPAC Name: N,N-diethyl-2-[2-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C24H28N4O3/c1-4-26(5-2)23(30)16-28-21-9-7-6-8-20(21)25-24(28)17-14-22(29)27(15-17)18-10-12-19(31-3)13-11-18/h6-13,17H,4-5,14-16H2,1-3H3
• InChI Key: ZTWNADWBHNGGQC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=C(C=C4)OC
• Molecular Formula: C24H28N4O3
• Molecular Weight: 420.5 g/mol

Description

N,N-diethyl-2-{2-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}acetamide is a useful research compound. Its molecular formula is C24H28N4O3 and its molecular weight is 420.513. The purity is usually 95%.
BenchChem offers high-quality N,N-diethyl-2-{2-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-diethyl-2-{2-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for Imaging Applications

A study by Dollé et al. (2008) involves the synthesis of DPA-714 and its tosyloxy derivative from DPA-713 (N,N-diethyl-2-(2-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide), highlighting the compound's relevance in developing radioligands for imaging translocator proteins with PET. This research underscores the compound's potential in neuroimaging and diagnosis of neurological conditions (Dollé et al., 2008).

Antibacterial Activity

Chaudhari et al. (2020) reported on the synthesis of N-substituted phenyl acetamide benzimidazole derivatives and their systematic analysis against Methicillin-Resistant Staphylococcus aureus (MRSA), indicating the compound's utility in addressing antibiotic resistance (Chaudhari et al., 2020).

Herbicide Metabolism

Research by Coleman et al. (2000) on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes highlights the role of similar compounds in agricultural chemistry and toxicology, providing insight into human and environmental safety considerations (Coleman et al., 2000).

Organic Synthesis and Chemical Analysis

Li Ying-jun (2012) conducted an NMR study on a novel compound containing the benzimidazole moiety, showcasing the importance of such compounds in the advancement of organic chemistry and analytical methods (Li Ying-jun, 2012).

Insecticidal Properties

A study by Fadda et al. (2017) on the synthesis of innovative heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, demonstrates the compound's potential in developing new pest control agents (Fadda et al., 2017).